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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methodologies for the surface

modification of C.I. Pigment Red 22 (CAS No. 6448-95-9) to enhance its performance

characteristics. The protocols and data presented are based on established techniques for azo

pigments and should serve as a valuable starting point for research and development.

Introduction
Pigment Red 22 is a monoazo pigment from the β-naphthol series, known for its yellowish-red

hue and good color strength.[1][2] It finds extensive use in printing inks, textile printing, and

coatings.[1][2][3][4][5] However, like many organic pigments, its performance in demanding

applications can be limited by issues such as poor dispersion stability, agglomeration, and

moderate light and heat fastness.[6]

Surface modification is a key strategy to overcome these limitations. By altering the pigment's

surface chemistry, it is possible to improve its compatibility with various media, thereby

enhancing properties like dispersibility, thermal stability, lightfastness, and color strength. This

document outlines common surface modification techniques and provides exemplary protocols

and performance data.
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The following tables summarize typical performance improvements achieved through the

surface modification of azo pigments. While specific quantitative data for Pigment Red 22 is

limited in publicly available literature, the data for similar pigments like Pigment Red 146 and

Pigment Red 122 are presented as a reference. Researchers can expect to achieve

comparable improvements for Pigment Red 22 by applying the described modification

protocols.

Table 1: Comparison of Properties of Unmodified vs. Modified Pigment Red

Property
Unmodified
Pigment Red 22

Modified Azo
Pigment
(Illustrative)

Method of Analysis

Dispersibility

Particle Size (d50)
~1-10 µm

(agglomerated)
~200-500 nm[7]

Dynamic Light

Scattering (DLS)

Zeta Potential Low (e.g., -15 mV)
High (e.g., < -30 mV)

[7]

Electrophoretic Light

Scattering

Coloristic Properties

Color Strength 100% (Standard) 105-112%[8]
Spectrophotometry

(Colorimetry)

Fastness Properties

Lightfastness (Blue

Wool Scale)
4-5[2][3] 5-6

Accelerated

Weathering (Xenon

Arc)

Heat Resistance ~150 °C[9] >170 °C
Isothermal Heating &

Colorimetry

Physical Properties

Oil Absorption (

g/100g )
40-55[9][10] 30-45 ASTM D281
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Experimental Protocols
The following are detailed protocols for common surface modification techniques applicable to

Pigment Red 22.

Protocol 1: Inorganic Surface Coating with Silica
This protocol describes the encapsulation of Pigment Red 22 particles with a silica (SiO₂) layer

to improve dispersibility and thermal stability.

Materials:

Pigment Red 22

Tetraethyl orthosilicate (TEOS)

Ethanol

Ammonia solution (28% aq.)

Deionized water

Equipment:

Jacketed glass reactor with overhead stirrer

Condenser

Heating mantle

Centrifuge

Drying oven

Procedure:

Pigment Dispersion: Disperse 10 g of Pigment Red 22 in a solution of 200 mL ethanol and

50 mL deionized water in the reactor.
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Sonication: Sonicate the dispersion for 30 minutes to break up large agglomerates.

Initiation: While stirring, add 10 mL of ammonia solution to the dispersion. Heat the mixture

to 60°C.

Silica Precursor Addition: In a separate beaker, prepare a solution of 20 mL TEOS in 50 mL

ethanol.

Coating Reaction: Add the TEOS solution dropwise to the pigment dispersion over a period

of 2 hours. Maintain the temperature at 60°C.

Aging: After the addition is complete, allow the reaction to continue for another 4 hours to

ensure complete hydrolysis and condensation of TEOS on the pigment surface.

Purification: Cool the mixture to room temperature. Separate the coated pigment by

centrifugation.

Washing: Wash the pigment three times with ethanol to remove unreacted TEOS and

ammonia.

Drying: Dry the modified pigment in an oven at 80°C for 12 hours.

Protocol 2: Surface Adsorption with a Polymeric
Dispersant
This protocol uses a polymeric dispersant to enhance steric and electrostatic stabilization in

aqueous media.

Materials:

Pigment Red 22

Sodium polyacrylate (dispersant, Mw = 5,000-15,000 g/mol )

Deionized water

HCl or NaOH for pH adjustment
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Equipment:

High-speed disperser (e.g., Cowles blade)

Beaker

pH meter

Procedure:

Dispersant Solution: Prepare a 1% (w/v) solution of sodium polyacrylate in deionized water.

Adjust the pH to 8.0 using dilute NaOH.

Pigment Addition: In a beaker, add 10 g of Pigment Red 22 to 100 mL of the dispersant

solution.

Dispersion: Disperse the mixture using a high-speed disperser at 3000 rpm for 30 minutes.

Monitor the temperature and ensure it does not exceed 50°C.

Adsorption: Continue stirring at a lower speed (500 rpm) for 2 hours to allow for the

adsorption of the polymer onto the pigment surface.

Characterization: The resulting dispersion can be used directly or the modified pigment can

be isolated by drying.

Visualization of Workflows and Mechanisms
The following diagrams illustrate the experimental workflow for surface modification and the

underlying mechanism of improved performance.
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Experimental Workflow for Silica Coating of Pigment Red 22
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Caption: Workflow for silica coating of Pigment Red 22.
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Mechanism of Improved Pigment Dispersion
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Caption: Mechanism of improved dispersion via surface modification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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